Cas no 2226-73-5 (5-Azacytidine 5'-Diphosphate)

5-Azacytidine 5'-Diphosphate Properties

Names and Identifiers

• 5-Azacytidine 5'-Diphosphate
• [(2R,3R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• 5-Azacitidine 5'-Diphosphate
• ((2R,3S,4R,5R)-5-(4-Amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyltrihydrogendiphosphate
• [(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• ((2R,3S,4R,5R)-5-(4-Amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• 2226-73-5
• CHEBI:185676
• 5-azacytidine diphosphate
• +Expand

• InChIKey： RQKDGRDHJHINET-KVTDHHQDSA-N
• Inchi： InChI=1S/C8H14N4O11P2/c9-7-10-2-12(8(15)11-7)6-5(14)4(13)3(22-6)1-21-25(19,20)23-24(16,17)18/h2-6,13-14H,1H2,(H,19,20)(H2,9,11,15)(H2,16,17,18)/t3-,4-,5-,6-/m1/s1
• SMILES： C1=NC(=NC(=O)N1C2C(C(C(O2)COP(=O)(O)OP(=O)(O)O)O)O)N

Computed Properties

• Exact Mass: 404.01300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 404.01343127g/mol
• Heavy Atom Count: 25
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.9
• Topological Polar Surface Area: 234Ų

Experimental Properties

• LogP: -2.59160
• PSA: 257.39000